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Compound of Interest

Compound Name: Dynapyrazole A

Cat. No.: B2942461 Get Quote

Abstract & Scientific Context
Dynapyrazole A is a potent, cell-permeable small molecule inhibitor of cytoplasmic dynein

(Dynein 1 and 2).[1] Unlike its precursor Ciliobrevin D, Dynapyrazole A is a conformationally

constrained isostere that specifically inhibits the microtubule-stimulated ATPase activity of

dynein without significantly affecting its basal ATPase activity. This mechanism allows for

precise dissection of motor protein dynamics in processes such as retrograde transport,

intraflagellar transport (IFT), and Hedgehog signaling.

Critical Technical Alert: Dynapyrazole A exhibits significant sensitivity to moisture during

solubilization.[2] The presence of water in dimethyl sulfoxide (DMSO) drastically reduces the

saturation limit, leading to "crashing out" (precipitation) upon freezing or dilution. This protocol

mandates the use of anhydrous DMSO and specific handling techniques to ensure

experimental reproducibility.
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Property Specification

Compound Name Dynapyrazole A

CAS Number 2226517-75-3

Molecular Formula C₂₀H₁₂ClIN₄O

Molecular Weight 486.69 g/mol

Target Cytoplasmic Dynein 1 & 2 (ATPase domain)

IC₅₀ (In Vitro) ~2.3 µM (Dynein 1), ~2.6 µM (Dynein 2)

Solubility (DMSO)
Max ~25 mg/mL (50 mM) with sonication;

Recommended: 10 mM

Solubility (Water) Insoluble

Appearance White to beige solid

Materials & Equipment
Reagents

Dynapyrazole A: Solid powder (Store at -20°C desicated).

Solvent: DMSO, Anhydrous (≥99.9%, water content <50 ppm).

Note: Do not use "molecular biology grade" DMSO that has been opened and stored

loosely capped. Use single-use ampoules or a bottle stored over molecular sieves.

Equipment
Analytical Balance (Readability 0.01 mg).

Vortex Mixer.

Ultrasonic Water Bath (Temperature controlled).

Amber Glass Vials (Borosilicate) or Low-Retention Polypropylene Microtubes.
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Inert Gas Line (Nitrogen or Argon) - Optional but recommended for long-term storage.

Protocol: Stock Solution Preparation (10 mM)
This protocol describes the preparation of a 10 mM stock solution. While 50 mM is theoretically

possible, it approaches the saturation limit and increases the risk of precipitation during freeze-

thaw cycles. 10 mM provides a safe buffer for dilution into aqueous media.

Step 1: Environmental Control
Equilibrate the vial of solid Dynapyrazole A to room temperature for 30 minutes before

opening.

Reasoning: Opening a cold vial introduces atmospheric moisture condensation onto the

hygroscopic powder, which will interfere with solvation.

Step 2: Weighing & Calculation
Weigh approximately 5 mg of Dynapyrazole A. Calculate the exact volume of DMSO required

using the formula:

Example:

Mass weighed: 5.20 mg

Target Concentration: 10 mM

Volume DMSO =

Step 3: Solubilization (The "Wetting" Phase)
Add the calculated volume of Anhydrous DMSO to the vial.

Vortex immediately at medium-high speed for 30 seconds.

Inspect the solution.[2] If particulates remain, place the vial in an ultrasonic water bath at

ambient temperature (20-25°C) for 2-5 minutes.
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Caution: Do not allow the water bath to exceed 30°C. Excessive heat can degrade the

compound.

Visual Check: The solution must be perfectly clear and colorless to pale yellow.

Step 4: Aliquoting & Storage
Divide the stock solution into small aliquots (e.g., 20–50 µL) in amber tubes.

Reasoning: Avoids repeated freeze-thaw cycles. Every thaw introduces moisture and

oxygen.

(Optional) Overlay the liquid with Nitrogen or Argon gas before capping.

Store at -80°C (Preferred) or -20°C.

Stability: Stable for 6 months at -80°C.

Workflow Visualization
Diagram 1: Preparation Workflow
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Caption: Step-by-step workflow for the preparation of Dynapyrazole A stock solution ensuring

anhydrous conditions.

Experimental Application: Dynein Inhibition
Mechanism of Action
Dynapyrazole A binds to the ATPase domain of Dynein.[2] Unlike ATP-competitive inhibitors

that might block all activity, it specifically stabilizes a conformation that prevents the

microtubule-stimulated release of ADP.

Diagram 2: Mechanism of Action
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Caption: Dynapyrazole A selectively targets the microtubule-stimulated ATPase cycle of

Dynein, halting transport.[2][3]

Dilution Table (Working Solutions)
When preparing working solutions for cell culture, ensure the final DMSO concentration

remains < 0.5% to avoid solvent toxicity.
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Target Working
Conc.

Step 1:
Intermediate
Dilution (in
Media/Buffer)

Step 2: Final
Dilution (on Cells)

Final DMSO %

10 µM
Dilute 10 mM Stock

1:100 → 100 µM

Add 100 µM (1:10) to

cells
0.1%

5 µM
Dilute 10 mM Stock

1:200 → 50 µM

Add 50 µM (1:10) to

cells
0.05%

1 µM
Dilute 10 mM Stock

1:1000 → 10 µM

Add 10 µM (1:10) to

cells
0.01%

Note: Always add the DMSO stock to the media under rapid agitation to prevent local high-

concentration precipitation.

Troubleshooting & FAQ
Q: My stock solution precipitated after thawing. Can I use it?

A: If warming to 37°C and vortexing redissolves it completely, it may be usable. However,

precipitation often indicates moisture contamination. If it does not redissolve instantly,

discard it. The effective concentration is no longer known.

Q: Can I use ethanol instead of DMSO?

A: No. Dynapyrazole A has poor solubility in ethanol. DMSO is the required vehicle.

Q: Why is my IC50 higher than the reported 2.3 µM?

A: This is often due to "effective" concentration loss caused by precipitation in aqueous

media. Ensure you are not exceeding the solubility limit in your assay buffer (typically ~50

µM max in buffer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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